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Compound of Interest

Compound Name: Indole-d6

Cat. No.: B116641

Indole-d6 is the deuterated form of indole, an aromatic heterocyclic organic compound
ubiquitous in nature and central to the structure of the essential amino acid tryptophan and
various bioactive compounds.[1][2][3] In Indole-d6, six hydrogen atoms on the indole ring have
been replaced with their heavy isotope, deuterium. This isotopic substitution, while having a
minimal effect on the chemical properties of the molecule, results in a significant and
predictable increase in its mass. This unique characteristic makes Indole-d6 an invaluable tool
in modern analytical chemistry, where precision and accuracy are paramount.

Primarily, Indole-d6 serves as a superior internal standard for the quantitative analysis of
natural indole and its metabolites in complex biological and environmental matrices.[1][4] Its
application extends to various analytical techniques, including Gas Chromatography-Mass
Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear
Magnetic Resonance (NMR) spectroscopy.[1] The use of stable isotope-labeled compounds
like Indole-d6 has become a gold standard in pharmacokinetic and metabolic studies, allowing
researchers to trace the fate of drug molecules and endogenous compounds with high fidelity.

[1]

Chemical Structure and Physicochemical Properties

The core structure of Indole-d6 is identical to that of indole: a bicyclic structure composed of a
six-membered benzene ring fused to a five-membered, nitrogen-containing pyrrole ring.[2][5]
The distinction lies in the isotopic labeling, where the hydrogen atoms at positions 2, 3, 4, 5, 6,

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b116641?utm_src=pdf-interest
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://www.medchemexpress.com/indole-d6.html
https://en.wikipedia.org/wiki/Indole
https://www.creative-proteomics.com/resource/overview-of-indole.htm
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://www.medchemexpress.com/indole-d6.html
https://pubmed.ncbi.nlm.nih.gov/16664570/
https://www.medchemexpress.com/indole-d6.html
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://www.medchemexpress.com/indole-d6.html
https://www.benchchem.com/product/b116641?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indole
https://www.nbinno.com/article/synthetic-flavorsfragrances/understanding-indoles-chemical-properties-and-synthesis-oa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

and 7 are replaced by deuterium atoms.[6] The hydrogen atom on the nitrogen (position 1)

typically remains un-deuterated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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